Cas no 76475-17-7 (Croverin)

• Product Name: Croverin
• CAS No: 76475-17-7
• Molecular Formula: C₂₁H₂₂O₆
• Molecular Weight: 370.4
• CID: 830630
• PubChem ID: 131801377

Croverin Properties

Names and Identifiers

• Croverin
• PD117829
• 76475-17-7
• BDA47517
• DA-52138

• InChIKey： FFWVQGRKTCTNRG-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H22O6/c1-12-6-8-20-14(17(22)24-2)4-3-5-16(20)21(12)10-15(13-7-9-25-11-13)26-19(21)27-18(20)23/h4,7,9,11,15-16,19H,1,3,5-6,8,10H2,2H3
• SMILES： COC(=O)C1=CCCC2C13CCC(=C)C24CC(OC4OC3=O)C5=COC=C5

Computed Properties

• Exact Mass: 370.14163842g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 370.14163842g/mol
• Heavy Atom Count: 27
• Complexity: 741
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Solubility: Almost insoluble (0.044 g/l) (25 º C),
• Color/Form: Cryst.
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids